![molecular formula C23H22N2O3 B2449254 N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-naphthamide CAS No. 921836-73-9](/img/structure/B2449254.png)
N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-naphthamide
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Description
N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-naphthamide is a useful research compound. Its molecular formula is C23H22N2O3 and its molecular weight is 374.44. The purity is usually 95%.
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Scientific Research Applications
Spectroscopic and Physicochemical Applications
Research on derivatives of tetrahydrobenzo compounds, such as 4-(2,3,4-trimethoxyphenyl)-8-methoxy-2-oxo-1,2,5,6 tetrahydrobenzo [h] quinoline-3-carbonitrile (TMTQ), has explored their spectroscopic and physicochemical properties. These studies have identified the analytical potential of synthesized compounds, demonstrating their usefulness in determining the critical micelle concentration (CMC) of surfactants and exploring their antibacterial properties through in vitro assays (Zayed & Kumar, 2017).
Anticancer Activity
Compounds such as a novel naphthyridine derivative have shown anticancer activity in human malignant melanoma cell lines. These compounds induce necroptosis at low concentrations and apoptosis at high concentrations, highlighting their potential as chemical substances for melanoma treatment (Kong et al., 2018).
Chemical Synthesis and Modification
Studies have developed methodologies for the synthesis of analgesics and other biologically active molecules from tetrahydrobenzo derivatives. These syntheses explore the structure-activity relationship of benzazepine derivatives, contributing to the development of novel analgesics (Sawa et al., 1975).
DNA-Binding Affinity and Cytotoxicity
Amidine derivatives of tetrahydroquinolines and tetrahydrobenzo derivatives have been synthesized and evaluated for their DNA-binding affinity and in vitro cytotoxicity. These studies suggest a correlation between weak but significant DNA-binding affinity and cytotoxic effects across cell lines, indicating their potential therapeutic applications (Eifler-Lima et al., 1995).
properties
IUPAC Name |
N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)naphthalene-2-carboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C23H22N2O3/c1-23(2)14-28-20-11-10-18(13-19(20)25(3)22(23)27)24-21(26)17-9-8-15-6-4-5-7-16(15)12-17/h4-13H,14H2,1-3H3,(H,24,26) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALAZVRDRNHWTAH-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(COC2=C(C=C(C=C2)NC(=O)C3=CC4=CC=CC=C4C=C3)N(C1=O)C)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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